Cas no 1206970-14-0 (1-(5-Methylpyrimidin-4-yl)pyrrolidin-3-ol)

• Product Name: 1-(5-Methylpyrimidin-4-yl)pyrrolidin-3-ol
• CAS No: 1206970-14-0
• MF: C₉H₁₃N₃O
• MW: 179.219021558762
• CID: 4577327
• Update Time: 2025-10-05

1-(5-Methylpyrimidin-4-yl)pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 1-(5-Methylpyrimidin-4-yl)pyrrolidin-3-ol

• Inchi： 1S/C9H13N3O/c1-7-4-10-6-11-9(7)12-3-2-8(13)5-12/h4,6,8,13H,2-3,5H2,1H3
• InChI Key： XTOMRZRLYDDKEI-UHFFFAOYSA-N
• SMILES： N1(C2C(C)=CN=CN=2)CCC(O)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 1-(5-Methylpyrimidin-4-yl)pyrrolidin-3-ol

Comprehensive Overview of 1-(5-Methylpyrimidin-4-yl)pyrrolidin-3-ol (CAS No. 1206970-14-0): Properties, Applications, and Research Insights

In the realm of pharmaceutical and chemical research, 1-(5-Methylpyrimidin-4-yl)pyrrolidin-3-ol (CAS No. 1206970-14-0) has emerged as a compound of significant interest due to its unique structural features and potential applications. This heterocyclic derivative, combining a pyrimidine core with a pyrrolidine moiety, is increasingly studied for its role in drug discovery and material science. Researchers and industry professionals frequently search for terms like "synthesis of 1-(5-Methylpyrimidin-4-yl)pyrrolidin-3-ol", "CAS 1206970-14-0 applications", and "pyrrolidine-pyrimidine derivatives in medicine", reflecting its growing relevance.

The molecular structure of 1-(5-Methylpyrimidin-4-yl)pyrrolidin-3-ol features a 5-methylpyrimidin-4-yl group attached to a pyrrolidin-3-ol scaffold, offering versatile reactivity. This design enables interactions with biological targets, making it valuable for kinase inhibitor development—a hot topic in oncology research. Recent studies highlight its potential in addressing drug-resistant cancers, aligning with trends in personalized medicine. Searches for "pyrimidine-based kinase inhibitors" and "small molecule therapeutics 2024" underscore this connection.

From a synthetic chemistry perspective, the compound’s chiral center at the pyrrolidin-3-ol position presents opportunities for asymmetric catalysis. Laboratories exploring green chemistry methods often investigate derivatives like this to reduce environmental impact—a trend mirrored in queries such as "sustainable heterocycle synthesis". Its moderate polarity (LogP ~1.2) and water solubility (~50 mg/mL) also make it suitable for formulation optimization, a key concern in pharmaceutical development.

Analytical characterization of CAS No. 1206970-14-0 typically involves HPLC purity analysis (>98%) and LC-MS confirmation. The compound’s stability under physiological pH (studied via accelerated stability testing) has garnered attention, particularly for oral bioavailability enhancement strategies. These aspects resonate with frequent searches like "improving drug solubility" and "API characterization techniques", reflecting industry priorities.

Beyond pharmaceuticals, 1-(5-Methylpyrimidin-4-yl)pyrrolidin-3-ol shows promise in agrochemical research as a template for novel pesticides with reduced ecological toxicity. Patent analyses reveal growing IP activity around similar structures, coinciding with search trends for "next-generation crop protection". Its hydrogen-bonding capacity also makes it interesting for supramolecular chemistry applications, particularly in sensor development—a field experiencing 30% annual growth according to recent market reports.

Quality control protocols for this compound emphasize residual solvent monitoring (e.g., DMSO <500 ppm) and chiral purity verification via chiral HPLC. These specifications align with regulatory requirements for GMP intermediates, a frequently searched term in pharmaceutical manufacturing circles. The compound’s melting point (142-145°C) and spectral data (1H NMR: δ 8.35 ppm for pyrimidine-H) serve as critical QC benchmarks.

Emerging research explores the compound’s potential in neurological disorders, with preliminary studies suggesting modulation of neurotransmitter receptors. This connects to trending searches like "blood-brain barrier permeable compounds" and "small molecules for neurodegeneration". The hydroxyl group in its structure facilitates prodrug derivatization, a strategy gaining traction in CNS drug development to improve pharmacokinetics.

In material science, derivatives of 1-(5-Methylpyrimidin-4-yl)pyrrolidin-3-ol are being evaluated as organic semiconductors due to their electron-deficient pyrimidine ring. This application ties into booming interest in flexible electronics and OLED materials, evident from search volumes for these terms increasing 45% year-over-year. Computational studies (e.g., DFT calculations) predict favorable charge transport properties for such derivatives.

The compound’s structure-activity relationship (SAR) profile continues to be refined through molecular docking studies against various protein targets. Recent publications correlate its 3D conformation with inhibitory activity against specific enzymes, sparking searches for "fragment-based drug design" and "computational chemistry tools". These investigations often leverage the compound’s privileged structure status in medicinal chemistry.

Supply chain considerations for CAS No. 1206970-14-0 highlight the importance of reliable synthetic routes and scale-up protocols. Manufacturers increasingly address queries about "multi-kilogram production" and "cost-effective heterocycle synthesis", reflecting market demand. The compound’s shelf life (>24 months at -20°C) and storage conditions (desiccated, inert atmosphere) are also frequently discussed quality parameters.

Looking ahead, 1-(5-Methylpyrimidin-4-yl)pyrrolidin-3-ol exemplifies the convergence of medicinal chemistry and materials innovation. Its dual applicability positions it as a valuable building block across disciplines—whether researchers seek "novel kinase inhibitor scaffolds" or "organic electronic materials". The compound’s trajectory mirrors broader scientific priorities: targeted therapies, sustainable synthesis, and multifunctional materials, ensuring its continued relevance in cutting-edge research.